N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide

• Molecular Formula: C22H19N5O
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[(E)-(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C22H19N5O/c1-15-12-19(14-25-26-22(28)17-7-10-23-11-8-17)16(2)27(15)20-5-6-21-18(13-20)4-3-9-24-21/h3-14H,1-2H3,(H,26,28)/b25-14+
• InChI Key: JGLIFOVKBURBBS-AFUMVMLFSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=N/NC(=O)C4=CC=NC=C4
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=NNC(=O)C4=CC=NC=C4

Description

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide, also known as DQ-661, is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic properties. This compound is a hydrazone derivative that has been synthesized through a multi-step process. In

Mechanism of Action

The mechanism of action of N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide is not fully understood. However, studies have suggested that this compound may act as a DNA intercalator, which means that it can insert itself between the base pairs of DNA. This can lead to DNA damage and ultimately induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress in cancer cells, which can lead to DNA damage and apoptosis. Additionally, this compound has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide in lab experiments is that it has been found to have low toxicity in normal cells, which makes it a potentially safe therapeutic option. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different types of cancer.

Future Directions

There are several future directions for the research of N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide. One direction is to further investigate its mechanism of action in order to better understand its therapeutic potential. Additionally, more studies are needed to determine the efficacy of this compound in different types of cancer and to optimize its dosage and administration. Finally, there is a need to investigate the potential side effects of this compound and to develop strategies to minimize these effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential therapeutic properties in various scientific research studies. Its antiproliferative effects on cancer cells and its ability to induce apoptosis make it a promising therapeutic option for cancer treatment. However, further research is needed to fully understand its mechanism of action and to optimize its efficacy and safety.

Synthesis Methods

The synthesis of N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide involves a multi-step process that includes the reaction of 2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrole-3-carbaldehyde with isonicotinic acid hydrazide in the presence of acetic acid and glacial acetic acid. The resulting product is then purified through recrystallization to obtain the final product, this compound.

Scientific Research Applications

N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}isonicotinohydrazide has been found to have potential therapeutic properties in various scientific research studies. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has antiproliferative effects on various cancer cell lines, including breast cancer, prostate cancer, and lung cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.